Cas no 849412-48-2 (2-(2-methoxy-5-nitrophenyl)-5,5-dimethyl-1,3,2-dioxaborinane)

• Product Name: 2-(2-methoxy-5-nitrophenyl)-5,5-dimethyl-1,3,2-dioxaborinane
• CAS No: 849412-48-2
• MF: C₁₂H₁₆BNO₅
• MW: 265.070143699646
• CID: 2120991
• PubChem ID: 12178990
• Update Time: 2025-04-21

2-(2-methoxy-5-nitrophenyl)-5,5-dimethyl-1,3,2-dioxaborinane Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-5-nitrophenyl)-5,5-dimethyl-1,3,2-dioxaborinane
• CREPKPMKJLOPOO-UHFFFAOYSA-N
• DA-02371
• SCHEMBL2723790
• 849412-48-2

• Inchi： 1S/C12H16BNO5/c1-12(2)7-18-13(19-8-12)10-6-9(14(15)16)4-5-11(10)17-3/h4-6H,7-8H2,1-3H3
• InChI Key： CREPKPMKJLOPOO-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=CC=2OC)[N+](=O)[O-])OCC(C)(C)C1

Computed Properties

• Exact Mass: 265.1121528Da
• Monoisotopic Mass: 265.1121528Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų